Cas no 552333-33-2 (1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-)

• Product Name: 1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-
• CAS No: 552333-33-2
• MF: C₉H₅BrO₃
• MW: 241.038202047348
• CID: 1595417
• PubChem ID: 18507796
• Update Time: 2025-10-29

1H-2-Benzopyran-1,3(4H)-dione, 7-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-
• 7-bromo-1H-isochromene-1,3(4H)-dione
• 7-bromo-4H-isochromene-1,3-dione
• 1H-2-Benzopyran-1,3(4H)-dione,7-bromo
• 7-bromo-1H,4H-isochromene-1,3-dione
• 7-Bromo-isochroman-1,3-dione
• SCHEMBL1399984
• EN300-5187048
• 7-bromoisochroman-1,3-dione
• 552333-33-2
• DTXSID60594278
• WANGWCBXVJULNK-UHFFFAOYSA-N
• 7-Bromoisochromane-1,3-dione
• 7-Bromo-1H-2-benzopyran-1,3(4H)-dione
• MFCD11846509
• DB-318259
• CS-0140397
• A902501
• 7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione
• A51200

• Inchi： 1S/C9H5BrO3/c10-6-2-1-5-3-8(11)13-9(12)7(5)4-6/h1-2,4H,3H2
• InChI Key： WANGWCBXVJULNK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)OC(C2)=O)C=1

Computed Properties

• Exact Mass: 239.94200
• Monoisotopic Mass: 239.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.68860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans